Cas no 913388-58-6 (2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester)

2-Borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester is a boronic acid derivative of indole, featuring a tert-butyl ester group at the 1-position. This compound is of interest in medicinal chemistry and organic synthesis due to its utility as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. The boronic acid moiety enhances reactivity with aryl halides, while the tert-butyl ester group provides stability and selective deprotection opportunities. Its indole core is structurally significant in bioactive molecules, making it valuable for constructing complex heterocyclic frameworks. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in targeted synthetic applications.
2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester structure
913388-58-6 structure
Product Name:2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester
CAS No:913388-58-6
MF:C14H16BNO6
MW:305.090944290161
CID:833317
PubChem ID:57355736
Update Time:2025-06-07

2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1,5-dicarboxylic acid, 2-borono-, 1-(1,1-dimethylethyl) ester
    • 2-borono-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-5-carboxylic acid
    • 2-BORONO-1H-INDOLE-1,5-DICARBOXYLIC ACID TERT-BUTYL ESTER
    • 2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester
    • 913388-58-6
    • 1H-Indole-1,5-dicarboxylic acid,2-borono-,1-(1,1-dimethylethyl)ester
    • DTXSID90723276
    • 2-Borono-1H-indole-1,5-dicarboxylic acid,1-(1,1-dimethylethyl)ester
    • 2-Borono-1-(tert-butoxycarbonyl)-1H-indole-5-carboxylic acid
    • Inchi: 1S/C14H16BNO6/c1-14(2,3)22-13(19)16-10-5-4-8(12(17)18)6-9(10)7-11(16)15(20)21/h4-7,20-21H,1-3H3,(H,17,18)
    • InChI Key: SSIOKSWXLIBVRA-UHFFFAOYSA-N
    • SMILES: O(C(N1C(B(O)O)=CC2C=C(C(=O)O)C=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 305.10700
  • Monoisotopic Mass: 305.1070674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.99000
  • LogP: 0.80250

2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester Pricemore >>

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